Cas no 28401-89-0 (1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy-3-methyl-)

• Product Name: 1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy-3-methyl-
• CAS No: 28401-89-0
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 255847
• PubChem ID: 206669
• Update Time: 2025-04-19

1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy-3-methyl-
• [1,2,4]Triazolo[3,4-a]isoquinoline, 8,9-dimethoxy-3-methyl-
• 8,9-dimethoxy-3-methyl-[1,2,4]triazolo[3,4-a]isoquinoline
• 1,2,4-Triazolo(3,4-a)isoquinoline, 8,9-dimethoxy-3-methyl-
• 28401-89-0
• BRN 0800892
• NC 3539
• s-Triazolo(3,4-a)isoquinoline, 8,9-dimethoxy-3-methyl-
• FVSUDTLZWVZJBF-UHFFFAOYSA-N
• 8,9-Dimethoxy-3-methyl-1,2,4-triazolo(3,4-a)isoquinoline
• AKOS024338256
• DTXSID30182626

• Inchi： 1S/C13H13N3O2/c1-8-14-15-13-10-7-12(18-3)11(17-2)6-9(10)4-5-16(8)13/h4-7H,1-3H3
• InChI Key： FVSUDTLZWVZJBF-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=CN3C(C)=NN=C3C=2C=1)OC

Computed Properties

• Exact Mass: 243.10089
• Monoisotopic Mass: 243.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• Density: 1.3
• Refractive Index: 1.636
• PSA: 48.65